Cas no 38445-26-0 (4H-1-Benzopyran-4-one, 7,8-diMethyl-)

• Product name: 4H-1-Benzopyran-4-one, 7,8-diMethyl-
• CAS No: 38445-26-0
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 838217

4H-1-Benzopyran-4-one, 7,8-diMethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7,8-dimethyl-
• 7,8-Dimethyl-4H-1-benzopyran-4-one
• CID 91665209
• 7,8-dimethyl-chromen-4-one
• 4H-1-Benzopyran-4-one, 7,8-diMethyl-

• Inchi： 1S/C11H10O2/c1-7-3-4-9-10(12)5-6-13-11(9)8(7)2/h3-6H,1-2H3
• InChI Key： PIWDZDSBZXVHQW-UHFFFAOYSA-N
• SMILES： O1C=CC(C2=CC=C(C)C(C)=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 245
• Topological Polar Surface Area: 26.3